Cas no 1806344-79-5 (Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate)

• Product Name: Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate
• CAS No: 1806344-79-5
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4951012
• Update Time: 2025-05-20

Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate

• Inchi： 1S/C11H12BrNO3/c1-16-11(15)7-2-3-10(13)8(4-7)5-9(14)6-12/h2-4H,5-6,13H2,1H3
• InChI Key： FDTOFTTURFLVDM-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(=O)OC)C=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4

Additional information on Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate

Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate (CAS No. 1806344-79-5): A Comprehensive Overview

Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate, identified by its CAS number 1806344-79-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an amino group, a bromo-substituted propyl side chain, and a carboxylate ester moiety, contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the bromo group at the propyl side chain enhances the compound's utility in further functionalization, making it a valuable intermediate in the construction of more complex molecular architectures. This synthetic approach not only demonstrates the ingenuity of organic chemists but also underscores the importance of tailored molecular design in achieving desired pharmacological outcomes.

Recent advancements in medicinal chemistry have demonstrated the importance of benzoate derivatives in addressing various therapeutic challenges. The amino group in Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate serves as a crucial site for hydrogen bonding interactions, which are essential for binding to biological targets with high specificity. Furthermore, the bromo-substituted propyl side chain provides a handle for further chemical modifications, allowing for the exploration of novel pharmacophores. These features make this compound a promising candidate for developing new drugs targeting a wide range of diseases.

In vitro studies have begun to uncover the potential biological activities of Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate. Initial research suggests that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurodegenerative disorders. The ability to modulate these pathways could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments. Additionally, the structural similarity to known bioactive molecules suggests that this compound may have broader applications in drug discovery.

The role of computational chemistry in optimizing the properties of Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with potential biological targets. These predictions guide experimental efforts by identifying key structural features that enhance binding affinity and selectivity. By integrating experimental data with computational insights, researchers can accelerate the discovery process and reduce the time-to-market for new pharmaceuticals.

The development of novel synthetic routes for Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate is an ongoing area of research. Recent innovations in green chemistry have led to more sustainable and environmentally friendly synthetic methods. These approaches not only reduce waste but also improve yields, making the production of this compound more efficient and cost-effective. The adoption of such practices aligns with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound and contribute to advancements in human health.

In conclusion, Methyl 4-amino-3-(3-bromo-2-oxopropyl)benzoate (CAS No. 1806344-79-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.